Cas no 892748-94-6 (1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)
1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS001914323
- CCG-77039
- NCGC00123082-01
- 3-(2,3-dimethylphenyl)-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
- 892748-94-6
- CHEMBL1563500
- 1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
- F3411-2179
- SCHEMBL10016307
- HMS1866N02
- 1-(2,3-dimethylphenyl)-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
- E595-0560
- 1-(2,3-Dimethylphenyl)-4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
- 1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
-
- Inchi: 1S/C16H14N6OS/c1-9-5-3-6-11(10(9)2)22-14(17)13(19-21-22)16-18-15(20-23-16)12-7-4-8-24-12/h3-8H,17H2,1-2H3
- InChI Key: ARWVWUNLLHYPDB-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(C)=C2C)C(N)=C(C2ON=C(C3SC=CC=3)N=2)N=N1
Computed Properties
- Exact Mass: 338.09498026g/mol
- Monoisotopic Mass: 338.09498026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 614.2±65.0 °C(Predicted)
- pka: -3.49±0.70(Predicted)
1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2179-2μmol |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-5μmol |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-10μmol |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-20μmol |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-1mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-2mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-3mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-4mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-5mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2179-10mg |
1-(2,3-dimethylphenyl)-4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-94-6 | 10mg |
$79.0 | 2023-09-10 |
1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
Chemical Profile of 1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892748-94-6)
1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892748-94-6) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are characterized by the presence of multiple nitrogen-containing rings, which often contribute to its interaction with biological targets. The structural framework of this molecule incorporates several key motifs that are of interest to researchers exploring novel therapeutic agents.
The molecular structure of 1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is composed of a phenyl ring substituted with dimethyl groups at the 2 and 3 positions, a thiophene ring linked to the oxadiazole moiety, and an additional triazole ring connected to the oxadiazole via an amine group. This arrangement creates a highly conjugated system with potential for diverse electronic properties. The presence of multiple heterocyclic rings suggests that this compound may exhibit a range of interactions with biological macromolecules, making it a promising candidate for further investigation.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The biological activity of 1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-am ine has been explored in several preclinical studies. Notably, its structural features have been found to mimic natural products and bioactive scaffolds that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in cancer progression and inflammatory responses.
One of the most compelling aspects of this compound is its potential as an inhibitor of protein kinases, which are critical regulators of cell signaling pathways. The dimethylphenyl group and the thiophenyl moiety are known to interact favorably with the active sites of kinases due to their ability to form hydrophobic interactions and π-stacking interactions with aromatic residues in the enzyme. Furthermore, the oxadiazole and triazole rings provide additional hydrogen bonding opportunities with polar residues in the kinase active site. These interactions have been hypothesized to lead to potent inhibition of kinase activity.
Recent studies have also highlighted the pharmacokinetic properties of 1-(2,3-dimethylphenyl)-4 -3-(thiophen - 2 - yl) - 1 , 2 , 4 - ox adia zol - 5 - yl - 1 H - 1 , 2 , 3 - tri azo l - 5 - am ine (CAS No. 892748 - 94 - 6). Researchers have demonstrated that this compound exhibits favorable solubility profiles and metabolic stability in vitro. These properties are crucial for ensuring that the compound can reach its target site within the body and remain active long enough to exert its therapeutic effect. Additionally, preliminary pharmacokinetic studies suggest that this compound may have a reasonable bioavailability upon oral administration.
The synthesis of this complex molecule has been a subject of interest for synthetic chemists due to its intricate structure. The preparation involves multiple steps including condensation reactions between appropriate precursors followed by functional group modifications. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the desired heterocyclic framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into potential routes for large-scale production.
From a drug discovery perspective, 1-(2 , 3-dimethylphenyl) -4 -3-(thiophen - 2-y l) -1 , 2 ,4-o x adia z ol -5-y l-l H-l ,23-triazo l-l O-am ine (CAS No.892748 .94 .6) represents an exciting lead compound that warrants further exploration. Its unique structural features combined with preliminary biological activity make it an attractive candidate for developing novel therapeutics targeting diseases such as cancer and inflammation-related disorders . Future studies should focus on optimizing its potency , selectivity ,and pharmacokinetic properties through structure-based drug design approaches . Additionally ,investigations into its mechanism(s)of action will be essential for understanding how it interacts with biological targets at a molecular level .
In conclusion,l -(23-dimethylpheny l ) _4_ _ _ _ _ _ _ _ _ _ _(thiophen_\- _\-_\- _\-_\- _\-_\- \-) \_(l \_,\_\_ \_,\_\_ \_- \_\-\-\-\-\-\-\-\-\-\-\-\--\--\--\--\--\--\--\--\--\--\--\--\---\_am ine(CAS No.\_\_\_\_\_\_\_\_\_\___.89\_2748\_94\_6) is a structurally complex organic compound with significant potential as a pharmaceutical agent . Its unique combination o f functional groups and preliminary biological activity make it an intriguing subject for further research . As our understanding o f disease mechanisms continues t o evolve , compounds like th is one will play an increasingly important role i n developing targeted therapies t hat improve patient outcomes.
892748-94-6 (1-(2,3-dimethylphenyl)-4-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)